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Executive Summary
KZR-504 is a potent and highly selective covalent inhibitor of the low molecular mass

polypeptide 2 (LMP2), also known as the β1i subunit, of the immunoproteasome. The

immunoproteasome is a specialized form of the proteasome predominantly expressed in

hematopoietic cells and in other cells under inflammatory conditions. By selectively targeting

LMP2, KZR-504 offers a nuanced approach to immunomodulation, distinct from broader

proteasome inhibitors. This document provides a comprehensive overview of the mechanism of

action of KZR-504, supported by quantitative data, detailed experimental protocols, and

visualizations of the relevant biological pathways and experimental workflows.

Core Mechanism of Action: Selective Inhibition of
the Immunoproteasome LMP2 Subunit
KZR-504 is a dipeptide epoxyketone that demonstrates high selectivity for the LMP2 (β1i)

subunit of the immunoproteasome.[1] The epoxyketone warhead forms a covalent bond with

the N-terminal threonine residue of the LMP2 active site, leading to irreversible inhibition. This

selectivity is critical to its mechanism and differentiates it from pan-proteasome inhibitors like

bortezomib and carfilzomib, which primarily target the β5 and LMP7 subunits of both the

constitutive and immunoproteasome.[1]
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The immunoproteasome plays a key role in processing proteins for antigen presentation via the

MHC class I pathway and is involved in cytokine production and T-cell differentiation and

survival.[1] By specifically inhibiting the LMP2 subunit, KZR-504 modulates these immune

processes.

Signaling Pathway of KZR-504 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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